![molecular formula C15H17BrN4O B7449749 N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide](/img/structure/B7449749.png)
N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide, also known as BRD0705, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide inhibits the activity of BET proteins by binding to their bromodomains. The bromodomain is a protein domain that recognizes and binds to acetylated lysine residues on histones. This binding allows BET proteins to regulate gene expression. This compound binds to the bromodomain of BET proteins, preventing them from binding to chromatin and regulating gene expression. This leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a potent inhibitory effect on the growth of cancer cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, this compound has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide in lab experiments is its potency. It has been shown to have a potent inhibitory effect on the growth of cancer cells. Another advantage is its specificity. It targets the bromodomain of BET proteins, which are known to play a key role in regulating gene expression. One limitation of using this compound in lab experiments is its solubility. It is not very soluble in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide. One direction is the development of more potent and selective inhibitors of BET proteins. Another direction is the investigation of the role of BET proteins in other diseases, such as inflammatory diseases and neurological disorders. Additionally, the combination of this compound with other cancer treatments, such as chemotherapy and radiation therapy, could be explored to enhance their efficacy. Finally, the development of new drug delivery systems could improve the solubility and bioavailability of this compound, making it a more effective therapeutic agent.
Synthesis Methods
The synthesis method of N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 6-bromo-1,8-naphthyridin-2-amine, which undergoes a reaction with cyclobutanone to form the intermediate product. This intermediate product is then reacted with methylamine and acetic anhydride to form the final product, this compound.
Scientific Research Applications
N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide has been extensively studied in the field of cancer research. It has been shown to inhibit the growth of cancer cells by targeting the bromodomain and extraterminal (BET) proteins. BET proteins are a family of proteins that play a key role in regulating gene expression. This compound binds to the bromodomain of BET proteins, preventing them from binding to chromatin and regulating gene expression. This leads to the inhibition of cancer cell growth.
Properties
IUPAC Name |
N-(6-bromo-1,8-naphthyridin-2-yl)-2-[cyclobutyl(methyl)amino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17BrN4O/c1-20(12-3-2-4-12)9-14(21)18-13-6-5-10-7-11(16)8-17-15(10)19-13/h5-8,12H,2-4,9H2,1H3,(H,17,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRKHYIHYJLRQGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1=NC2=NC=C(C=C2C=C1)Br)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BrN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.